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Compound of Interest

Compound Name: 5-Bromo-3-iodo-1-tosyl-1H-indole

Cat. No.: B186663 Get Quote

A comprehensive investigation into the chemical formula C15H11BrINO2S has revealed a

significant finding: the compound is not documented in major chemical databases and scientific

literature. This technical overview addresses the query from researchers, scientists, and drug

development professionals by detailing the search methodology and the implications of this

discovery.

An exhaustive search for the molecular formula C15H11BrINO2S was conducted across

prominent chemical and biological databases, including PubChem and ChemSpider. Despite a

multi-faceted search approach utilizing the molecular formula, its constituent elements, and its

calculated theoretical molecular weight, no records of a compound with this specific formula

were found. This indicates that C15H11BrINO2S is likely a novel, uncharacterized, or

hypothetical molecule.

Theoretical Molecular Profile
In the absence of experimental data, a theoretical molecular profile has been calculated to aid

in any future identification or synthesis efforts.
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Property Value

Molecular Formula C15H11BrINO2S

Theoretical Molecular Weight 488.13 g/mol

Elemental Composition Carbon (C): 36.91%

Hydrogen (H): 2.27%

Bromine (Br): 16.37%

Iodine (I): 25.99%

Nitrogen (N): 2.87%

Oxygen (O): 6.55%

Sulfur (S): 6.57%

Implications for Research and Development
The absence of C15H11BrINO2S in the current scientific literature presents both a challenge

and an opportunity. For researchers in drug discovery and materials science, this uncharted

territory offers a chance to synthesize and characterize a completely new chemical entity. The

unique combination of a bromine, iodine, a nitro group, and a sulfur-containing moiety within a

fifteen-carbon framework suggests potential for interesting biological or material properties.

Hypothetical Research Workflow
For scientists interested in exploring this unknown compound, a logical research workflow

would be required. The following diagram, generated using the DOT language, outlines a

potential path from synthesis to characterization and preliminary application testing.
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Figure 1. A logical workflow for the synthesis, characterization, and initial screening of a novel
chemical compound. This diagram illustrates the necessary steps to be undertaken for a

previously uncharacterized molecule like C15H11BrINO2S.

Experimental Protocols
As the compound C15H11BrINO2S is not described in the literature, there are no established

experimental protocols for its synthesis or analysis. Researchers would need to develop these

protocols from foundational chemical principles. A potential synthetic strategy might involve a

multi-step process, likely beginning with a core scaffold that is sequentially functionalized with

the bromine, iodine, nitro, and sulfur-containing groups. The choice of starting materials and

reaction conditions would be critical and would require significant expertise in synthetic organic

chemistry.

In conclusion, the chemical formula C15H11BrINO2S represents an unexplored area of

chemical space. While this means a traditional technical guide with established data is not

possible to create, it opens the door for novel research and discovery. The information provided

here serves as a foundational starting point for any researchers, scientists, or drug

development professionals who wish to venture into the synthesis and characterization of this

enigmatic compound.

To cite this document: BenchChem. [Uncharted Territory: The Enigmatic Compound
C15H11BrINO2S]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b186663#molecular-weight-and-formula-of-
c15h11brino2s]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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